Cas no 1805360-97-7 (3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine
• CAS No: 1805360-97-7
• MF: C₈H₄Cl₂F₂N₂
• MW: 237.033566474915
• CID: 4868444
• Update Time: 2025-10-31

3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F2N2/c9-1-4-5(8(11)12)3-14-6(2-13)7(4)10/h3,8H,1H2
• InChI Key： KHOSOCTZIPMHKO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=CC(C(F)F)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine

3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805360-97-7): A Versatile Pyridine Derivative for Modern Applications

The 3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805360-97-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, makes it a valuable intermediate for synthesizing compounds with enhanced biological activity and physicochemical properties. Researchers and industry professionals are increasingly exploring its potential due to its versatility and compatibility with modern synthetic methodologies.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in drug discovery and crop protection. The difluoromethyl group in this compound is particularly noteworthy, as it mimics the metabolic stability and lipophilicity of trifluoromethyl groups while offering distinct advantages in molecular design. This aligns with the growing trend of fluorine-containing bioactive molecules, a topic frequently searched in academic and industrial databases. Users often inquire about the synthetic routes for fluorinated heterocycles or the role of cyano groups in medicinal chemistry, making this compound a relevant subject for discussion.

The chloromethyl functionality in 3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine provides a reactive handle for further derivatization, enabling the construction of complex molecular architectures. This feature is critical for researchers working on targeted drug delivery systems or covalent inhibitors, both of which are hot topics in pharmaceutical R&D. Additionally, the cyano group contributes to the compound’s electron-withdrawing properties, which can influence the reactivity and stability of downstream products—a key consideration for chemists optimizing reaction conditions.

From an agrochemical perspective, this pyridine derivative’s structural motifs are frequently found in herbicides and pesticides, addressing the global need for sustainable crop protection solutions. Searches for novel pyridine-based agrochemicals or chloromethyl-substituted heterocycles often highlight the importance of such compounds in developing next-generation formulations. The difluoromethyl group, in particular, is known to enhance bioavailability and environmental persistence, making it a focal point for innovation in this sector.

Beyond its biological applications, 3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine is also explored in materials science, where its electron-deficient pyridine core can serve as a building block for organic electronic materials. This aligns with the rising interest in small-molecule semiconductors and fluorescent probes, topics frequently queried in scientific literature and patent databases. The compound’s ability to participate in cross-coupling reactions further expands its utility in designing functional materials.

In summary, 3-Chloro-4-(chloromethyl)-2-cyano-5-(difluoromethyl)pyridine (CAS No. 1805360-97-7) represents a multifaceted tool for researchers across disciplines. Its combination of halogenated, cyano, and fluorinated substituents offers unparalleled opportunities for innovation, whether in drug development, agrochemical design, or advanced material synthesis. As the scientific community continues to prioritize sustainable chemistry and molecular diversity, this compound is poised to remain a subject of intense study and application.